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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591

Introduction

Halauxifen-methyl is a synthetic auxin herbicide used for the post-emergence control of
broadleaf weeds.[1][2] Its increasing use necessitates sensitive and reliable analytical methods
for monitoring its residues in various environmental matrices to ensure food safety and
environmental protection. This application note details a robust Liquid Chromatography with
tandem Mass Spectrometry (LC-MS/MS) method for the quantification of halauxifen-methyl
and its metabolites in soil and water samples.

Principle

The method involves the extraction of halauxifen-methyl and its metabolites from the sample
matrix, followed by cleanup and analysis using LC-MS/MS. The analytes are separated by
reverse-phase liquid chromatography and detected by tandem mass spectrometry in Multiple
Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Experimental Protocols

1. Sample Preparation
1.1. Water Samples|3]

 Acidify 10 mL of the water sample with 1.0 mL of 10% formic acid.
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» Condition a reverse-phase solid-phase extraction (SPE) cartridge (e.g., Strata X, 3 mL/60
mg) with methanol followed by 0.1% formic acid.

» Load the acidified water sample onto the SPE cartridge.

e Wash the cartridge with 0.1% formic acid.

e Dry the cartridge under vacuum.

 Elute the residues with methanol.

 Fortify the extract with a stable-isotope internal standard solution.
o Concentrate the extract under a stream of nitrogen at 40°C.

o Reconstitute the residue in 1.0 mL of a water:acetonitrile:formic acid (90:10:0.1, v/v/v)
solution.

» Vortex and sonicate to ensure complete dissolution before LC-MS/MS analysis.
1.2. Soil and Plant Samples[1][4]
 Homogenize the sample (e.g., 5g of plant material or 10g of soil) in a 50 mL centrifuge tube.

o Add acetonitrile for extraction and shake vigorously. For soil, an acetonitrile/water (80/20,
v/v) solution with 0.1% phosphoric acid can be used.

o Perform a dispersive solid-phase extraction (d-SPE) cleanup with Primary Secondary Amine
(PSA) and graphitized carbon black (GCB) for plant samples, or Florisil for soil samples.

o For some soil analyses, a strong cation exchange (SCX) solid-phase extraction (SPE)
procedure can be used for purification.

« Evaporate the eluate to dryness. For the acid metabolite, derivatization to a butyl ester may
be necessary.

» Reconstitute the final extract in an appropriate solvent, such as methanol or an
acetonitrile/water mixture, for LC-MS/MS analysis.
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2. LC-MS/MS Analysis

2.1. Liquid Chromatography (LC) Conditions

Parameter Condition

Zorbax SB-C8, 4.6 x 75 mm, 3.5 um or
Symmetry C18, 2.1 x 100 mm, 5 pm

Column

) 0.1% formic acid in water or 5 mM ammonium
Mobile Phase A . s
acetate and 0.1% acetic acid in water

0.1% formic acid in methanol or 5 mM

Mobile Phase B ammonium acetate and 0.1% acetic acid in
methanol

Flow Rate 0.3 mL/min to 0.45 mL/min

Injection Volume 20 pL

A gradient starting with a high agueous phase
and ramping up the organic phase is typically
used. For example: 0.00 min - 10% B, 7.0-9.0
min - 100% B, 9.1-12.0 min - 10% B.

Gradient

2.2. Mass Spectrometry (MS/MS) Conditions
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Parameter

Condition

lonization Mode

Electrospray lonization (ESI), Positive

lonSpray Voltage 5500 V
Temperature 600 °C
Collision Gas Medium
Curtain Gas 30 psi
lon Source Gas 1 50 psi
lon Source Gas 2 50 psi

Detection Mode

Multiple Reaction Monitoring (MRM)

Data Presentation

Table 1: MRM Transitions for Halauxifen-methyl and its Metabolite

Y Precursor lon (Q1) Product lon (Q3) Product lon (Q3)
nalyte
i m/z m/z (Quantitative) m/z (Confirmatory)
Halauxifen-methyl 344.82 250.10 285.00
Halauxifen Acid (as
387 250 207

butyl ester)

Table 2: Method Performance Data
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LOQ LOD
. Recovery Referenc
Matrix Analyte (mglL or (nglL or (%) RSD (%)
0
Hg/kg) Hg/kg)
Halauxifen-
Water 0.05 0.015 71-88 7
methyl
X1139372
9
Water _ 0.05 0.015 70-120 <20
(metabolite
)
X1140679
0
Water _ 0.05 0.015 70-120 <22
(metabolite
)
X1144975
7
Water _ 0.05 0.015 70-120 <20
(metabolite
)
Halauxifen-
Soll 0.0015 - 91-98 3
methyl
) Halauxifen
Soil _ 0.0015 - 88-99 5
Acid
Wheat Halauxifen-
- - - 19-22
Plant methyl
Visualizations
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Caption: Experimental workflow for Halauxifen residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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